- Convenient two-step preparation of [1,2,4]triazolo[4,3-a]pyridines from 2-hydrazinopyridine and carboxylic acids, Tetrahedron Letters, 2006, 47(43), 7591-7594
Cas no 915375-26-7 ((S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate)
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
- (S)-tert-Butyl 1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-ylcarbamate
- tert-butyl N-[(2S)-1-oxo-1-(2-pyridin-2-ylhydrazinyl)propan-2-yl]carbamate
- N-[(1,1-Dimethylethoxy)carbonyl]-L-alanine 2-(2-pyridinyl)hydrazide (ACI)
- AKOS016007780
- DTXSID90475561
- tert-Butyl {(2S)-1-oxo-1-[2-(pyridin-2-yl)hydrazinyl]propan-2-yl}carbamate
- 915375-26-7
- tert-butyl (S)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
- (S)-tert-Butyl(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
-
- Inchi: 1S/C13H20N4O3/c1-9(15-12(19)20-13(2,3)4)11(18)17-16-10-7-5-6-8-14-10/h5-9H,1-4H3,(H,14,16)(H,15,19)(H,17,18)/t9-/m0/s1
- InChI Key: JWMMKCNHXSBARG-VIFPVBQESA-N
- SMILES: N(C1N=CC=CC=1)NC(=O)[C@H](C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 280.15400
- Monoisotopic Mass: 280.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.35000
- LogP: 2.29270
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172314-5g |
tert-butyl (S)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate |
915375-26-7 | 95% | 5g |
$593 | 2021-08-05 | |
| Alichem | A029186001-1g |
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate |
915375-26-7 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM172314-5g |
tert-butyl (S)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate |
915375-26-7 | 95% | 5g |
$593 | 2024-07-20 | |
| Crysdot LLC | CD11017764-5g |
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate |
915375-26-7 | 95+% | 5g |
$628 | 2024-07-19 |
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Production Method
Production Method 1
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Raw materials
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Preparation Products
(S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
Introduction to (S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate and Its Significance in Modern Chemical Biology
Compound with the CAS number 915375-26-7, specifically named as (S)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The unique arrangement of functional groups, including the hydrazinyl and carbamate moieties, makes it a versatile candidate for further exploration in synthetic chemistry and biological interactions.
The structural composition of this compound is pivotal in understanding its chemical behavior and potential biological activity. The presence of a chiral center at the (S)-configuration of the tert-butyl group introduces stereospecificity, which is a critical factor in many biological systems. This feature alone underscores the importance of this compound in the development of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly influence efficacy and safety profiles.
In recent years, there has been a surge in research focused on hydrazinyl-containing compounds due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as intermediates in the synthesis of various pharmacologically active agents. The hydrazinyl group, when incorporated into a molecule, can participate in diverse chemical reactions, including condensation reactions with carbonyl compounds, leading to the formation of hydrazones. Such transformations are fundamental in organic synthesis and have been leveraged in the development of novel therapeutic agents.
The pyridin-2-yl moiety in the compound's structure further enhances its complexity and potential utility. Pyridine derivatives are well-known for their involvement in numerous biological processes and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of a pyridine ring into the molecular framework of this compound suggests that it may exhibit similar biological activities or serve as a scaffold for designing new drugs with enhanced properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized. This approach has significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds. In the context of (S)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate, computational studies have suggested that it may interact with various biological targets, making it a promising candidate for further experimental validation.
The carbamate group is another critical feature of this compound that contributes to its potential biological relevance. Carbamates are known for their ability to act as pharmacophores in many drugs, often contributing to their binding affinity and selectivity. The presence of this group in (S)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate suggests that it may exhibit inhibitory effects on enzymes or receptors that are modulated by carbamate-containing compounds.
In conclusion, the compound with CAS number 915375-26-7, named (S)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate, represents a significant area of interest in chemical biology. Its unique structural features, including the chiral center, hydrazinyl group, pyridine moiety, and carbamate functionality, make it a versatile molecule with potential applications in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play crucial roles in the development of novel therapeutic agents.
915375-26-7 ((S)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)